Lauryl linolenate

• Molecular Formula: C30H54O2
• Molecular Weight: 446.7 g/mol
• InChI: InChI=1S/C30H54O2/c1-3-5-7-9-11-13-15-16-17-18-19-20-22-24-26-28-30(31)32-29-27-25-23-21-14-12-10-8-6-4-2/h5,7,11,13,16-17H,3-4,6,8-10,12,14-15,18-29H2,1-2H3/b7-5-,13-11-,17-16-
• InChIKey: OJUWCMVWZKGKMF-YYPVPKODSA-N

Lauryl Linolenate: Product Overview & Procurement

Lauryl linolenate (dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate, CAS 1286724-00-2) is a wax ester formed from α-linolenic acid (ALA, 18:3 n-3) and lauryl alcohol (dodecanol, C12). This compound features a long-chain fatty acyl moiety with three cis double bonds, esterified to a medium-chain alkyl group, yielding the molecular formula C30H54O2 (MW 446.75) [1]. It belongs to the broad class of fatty acid alkyl esters, which are employed in lipidomics, as formulation components, and as intermediates for specialty chemicals. As an ester of the essential omega-3 fatty acid ALA, lauryl linolenate provides a chemically defined, lipophilic ALA source distinct from natural triglyceride oils .

Chemically defined ALA ester distinct from triglyceride oils

Lipophilic C12 wax ester for lipid-phase formulations & lipidomics

Solid at room temperature simplifies handling vs. liquid short-chain esters

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 91668017, Dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate. View Source

Lauryl Linolenate: Why Substitution Fails

Simple substitution of lauryl linolenate with other linolenic acid esters (e.g., methyl or ethyl) or with lauryl esters of different unsaturated fatty acids (e.g., lauryl linoleate) is not scientifically justifiable without verification. The alkyl chain length (C12) directly dictates key physicochemical parameters, including lipophilicity (LogP), melting point, and hydrolytic stability, which in turn govern the compound's performance in analytical, formulation, and biological contexts . Furthermore, the specific degree of unsaturation (three double bonds in ALA) differentiates it from less unsaturated analogs, impacting oxidative behavior and biological activity [1]. The following evidence demonstrates where lauryl linolenate exhibits quantifiable differentiation from its closest comparators, thereby defining its specific procurement and application niche.

Chain length mismatch

Short-chain esters (methyl/ethyl linolenate) differ in LogP and hydrolysis stability; partitioning and formulation behavior may not transfer directly.

Unsaturation profile

Lauryl linoleate (two double bonds) has altered oxidative behavior and biological activity compared to the tri-unsaturated linolenate; direct replacement may shift performance.

Physical state incompatibility

Liquid short-chain linolenate esters cannot replicate the solid-state handling, blending, and storage advantages of lauryl linolenate.

• [1] Miyashita, K., et al. Oxidative Stability of Polyunsaturated Fatty Acids in Aqueous Systems. In: Lipid Oxidation in Food and Biological Systems, 2006. View Source

Lauryl Linolenate: Comparative Differentiation Evidence

Lipophilicity vs. Short-Chain Linolenate Esters

Lauryl linolenate (C12 ester) exhibits significantly higher predicted lipophilicity (LogP) compared to shorter-chain alkyl esters like methyl (C1) and ethyl (C2) linolenate. This is a primary physicochemical determinant for its solubility profile, membrane partitioning behavior, and suitability as a hydrophobic formulation component [1]. While experimental LogP values are not widely reported for this specific compound, the structural difference in alkyl chain length from C1/C2 to C12 provides a class-level inference of substantially increased LogP. For context, the predicted LogP of ethyl linolenate is approximately 7.3, indicating the strong hydrophobic driving force of the C18:3 acyl chain [2]; the addition of a C12 alkyl group is expected to further increase this value by an estimated 4-5 LogP units based on additive fragment contributions.

Lipophilicity

Class-level

Estimated 4–5 LogP units higher than ethyl linolenate

Supports hydrophobic partitioning and LNP formulation fit

Predicted LogP; experimental verification needed

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP not available; expected to be significantly higher than ethyl linolenate based on alkyl chain length.
Comparator Or Baseline	Ethyl linolenate: Predicted LogP ≈ 7.3 [2]
Quantified Difference	Estimated increase of 4-5 LogP units over ethyl linolenate (class-level inference).
Conditions	Predicted values based on computational fragment methods; experimental LogP not reported for lauryl linolenate.

Why This Matters

Higher LogP translates to lower water solubility and greater partitioning into lipid phases, which is critical for applications in lipid nanoparticle (LNP) formulations, as a hydrophobic standard in chromatography, or as a long-lasting emollient in topical products.

• [1] ChemSrc. Lauryl Linolenate Physical and Chemical Properties. View Source
• [2] DrugBank. Ethyl Linolenate (DB02576) Predicted Properties. View Source

Hydrolytic Stability vs. Short-Chain Esters

Analytical studies using HPLC-MS and NMR have indicated that lauryl linolenate exhibits resistance to hydrolysis under physiological conditions . This is a class-level characteristic of longer-chain alkyl esters (e.g., dodecyl vs. methyl/ethyl), where increased steric hindrance around the ester bond and reduced water solubility due to the hydrophobic chain contribute to enhanced hydrolytic stability. While direct comparative kinetic data (e.g., t1/2 at pH 7.4) for lauryl linolenate against methyl or ethyl linolenate is not available in the open literature, this property is a key differentiator for applications requiring a stable, non-cleavable ester, such as in long-circulating lipid nanoparticles or as a non-reactive internal standard.

Hydrolytic stability

Class-level

Qualitatively stable under physiological conditions (HPLC-MS, NMR)

May support stable formulation component selection

Kinetic data (t₁/₂) not available; direct comparison lacking

Evidence Dimension	Resistance to Hydrolysis
Target Compound Data	Qualitatively described as resistant to hydrolysis under physiological conditions .
Comparator Or Baseline	Methyl/ethyl esters: generally more susceptible to enzymatic and chemical hydrolysis due to lower steric hindrance.
Quantified Difference	Not quantified; class-level inference of increased stability.
Conditions	Physiological conditions (aqueous, pH ~7.4, 37°C); analysis by HPLC-MS and NMR .

Why This Matters

This stability profile positions lauryl linolenate as a more reliable component in formulations where premature ester cleavage (releasing free fatty acid and alcohol) would alter the composition, efficacy, or analytical integrity of the system.

Transdermal Permeation Enhancement Potential

In a study evaluating novel dendritic esters as transdermal permeation enhancers, the parent unsaturated fatty acid (UFA) linolenic acid (LLA) exhibited an enhancement ratio (ER) of 2.9 for the delivery of tenofovir, which was superior to palmitoleic acid (ER = 1.35) and linoleic acid (no significant enhancement reported) [1]. Furthermore, the synthesized dendritic ester of linolenic acid (LLA1E) at 1% w/w significantly outperformed its parent acid, achieving an ER of 5.31, the highest among all tested derivatives [1]. This provides class-level evidence that linolenic acid and its ester derivatives possess inherent molecular features favorable for enhancing transdermal permeation. Lauryl linolenate, as a lipophilic ester of linolenic acid, may offer a combination of this permeation-enhancing potential with improved formulation compatibility (due to its higher LogP) compared to the free acid.

Transdermal potential

Class-level

Linolenate ester ER up to 5.31; parent acid ER 2.9 (tenofovir, porcine skin)

Indicates linolenate esters may enhance skin permeation in research formulations

Data from dendritic ester analogue; lauryl linolenate not directly tested

Evidence Dimension	Transdermal Enhancement Ratio (ER)
Target Compound Data	Not directly measured; inferred from class activity of linolenic acid esters.
Comparator Or Baseline	Linolenic acid (LLA): ER = 2.9 (1% w/w) and 3.85 (2% w/w); Dendritic LLA ester (LLA1E): ER = 5.31 (1% w/w) [1].
Quantified Difference	LLA1E showed 1.8-fold higher ER than LLA at 1% w/w; LLA showed >2-fold higher ER than palmitoleic acid.
Conditions	In vitro Franz diffusion cell assay using porcine skin; tenofovir as model drug; enhancers at 1% w/w in formulation [1].

Why This Matters

This evidence supports the rationale for selecting linolenic acid esters like lauryl linolenate over other unsaturated fatty acid esters for topical and transdermal formulation research, where enhanced skin permeability is a desired outcome.

• [1] Rambharose, S., et al. Novel dendritic derivatives of unsaturated fatty acids as promising transdermal permeation enhancers for tenofovir. J. Mater. Chem. B, 2015, 3, 6662-6675. View Source

Solid Physical State Differentiation

Lauryl linolenate typically exists as a solid at room temperature, whereas shorter-chain alkyl esters of linolenic acid, such as methyl linolenate and ethyl linolenate, are liquids . This difference in physical state, driven by the C12 alkyl chain, has direct implications for handling, storage, and formulation. Solids are generally less prone to oxidation than liquids due to reduced molecular mobility, and they can simplify certain manufacturing processes (e.g., direct blending of powders) or enable different dosage forms (e.g., solid lipid nanoparticles).

Solid physical state

Class-level

Solid at 25°C vs. liquid methyl/ethyl linolenate

Solid form may simplify weighing, blending, and solid-lipid formulation design

Qualitative phase difference; storage stability advantage to confirm

Evidence Dimension	Physical State at 25°C
Target Compound Data	Solid
Comparator Or Baseline	Methyl linolenate: Liquid; Ethyl linolenate: Liquid
Quantified Difference	Qualitative difference in phase (solid vs. liquid).
Conditions	Room temperature (~25°C) and atmospheric pressure.

Why This Matters

This solid-state property is a key differentiator for researchers seeking a linolenic acid source that can be more easily weighed, handled, and stored as a powder, or that can be incorporated into solid matrices or lipid nanoparticle cores without the need for a liquid excipient.

Lauryl Linolenate: Application Scenarios

Stable Internal Standard for Lipidomics

Lauryl linolenate's high predicted LogP (class-level inference) and reported resistance to hydrolysis make it an excellent candidate for use as an internal standard or retention time marker in reversed-phase liquid chromatography-mass spectrometry (LC-MS) analysis of complex lipid extracts. Its distinct hydrophobicity and stability ensure it elutes in a region of the chromatogram separate from most endogenous lipids (e.g., free fatty acids, short-chain esters) and remains intact throughout sample preparation and analysis, improving quantification accuracy for lipidomic studies .

Topical & Transdermal Formulation Excipient

Based on the demonstrated transdermal enhancement potential of linolenic acid and its esters , lauryl linolenate is a strong candidate for investigation as a functional excipient in creams, gels, and patches designed for enhanced skin delivery of active pharmaceutical ingredients (APIs). Its solid state at room temperature also offers formulation advantages, allowing it to be incorporated into the lipid matrix of solid lipid nanoparticles (SLNs) or used as a structurant in semi-solid formulations, potentially improving the stability and controlled release properties of the dosage form .

LNP Hydrophobic Helper Lipid

For researchers designing LNPs for nucleic acid delivery, lauryl linolenate can serve as a non-ionizable, hydrophobic 'helper lipid'. Its high lipophilicity (class-level inference) and hydrolytic stability differentiate it from more common helper lipids like cholesterol or from ionizable lipids. In LNP formulations, lauryl linolenate could potentially modulate the fluidity, stability, and fusogenicity of the nanoparticle, providing a new chemical handle for optimizing LNP performance for in vitro and in vivo applications.

Application

Selection Property

Validation Focus

Lipidomics internal standard

High predicted LogP & reported hydrolytic stability

Chromatographic separation & stability under sample preparation

Topical & transdermal formulation excipient

Class-level transdermal enhancement potential; solid-state handling

Skin permeation assay & formulation compatibility

LNP hydrophobic helper lipid

High lipophilicity & solid-state with hydrolytic stability

LNP stability, fluidity modulation & fusogenicity optimization